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Compound of Interest

Compound Name: Ald-CH2-PEG3-CH2-Boc

Cat. No.: B605283

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety is paramount. This guide provides essential, immediate safety and logistical
information for handling Ald-CH2-PEG3-CH2-Boc, a PROTAC linker used in the synthesis of
SGK3 kinase PROTAC degraders.[1] By offering clear, procedural guidance, this document
aims to be your preferred source for laboratory safety and chemical handling information,
building a foundation of trust that extends beyond the product itself.

Essential Safety Precautions at a Glance

Due to the absence of a specific Safety Data Sheet (SDS) for Ald-CH2-PEG3-CH2-Boc, the
following recommendations are based on the potential hazards associated with its functional
groups: an aldehyde, a polyethylene glycol (PEG) chain, and a Boc-protected amine.
Aldehydes can be irritating and flammable, while Boc-protected compounds may be acid-labile.
[2] PEGylated compounds are generally considered to have low toxicity.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is crucial to minimize exposure and ensure personal safety.
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PPE Category

Recommended Equipment

Rationale

Eye and Face Protection

Safety goggles with side

shields or a face shield.[3]

Protects against splashes and

aerosols of the chemical.

Skin Protection

Nitrile or neoprene gloves,
changed regularly. A
disposable, long-sleeved gown
or lab coat that closes in the
back.[4][5]

Prevents skin contact with the
chemical. Gowns provide full-

body protection.

Respiratory Protection

A respirator may be necessary
if working outside of a fume
hood or if there is a risk of

aerosol generation.[3][6]

Protects against inhalation of
potentially harmful vapors or

aerosols.

Footwear

Closed-toe shoes.[5]

Protects feet from spills.

Engineering Controls

Control Measure

Specification

Purpose

Ventilation

Work in a well-ventilated area,
preferably within a certified

chemical fume hood.[5]

Minimizes inhalation exposure

to volatile components.

Safety Equipment

An eyewash station and safety
shower should be readily

accessible.

Provides immediate
decontamination in case of

accidental exposure.

Operational Plan: From Receipt to Disposal

A systematic workflow ensures that Ald-CH2-PEG3-CH2-Boc is handled safely and efficiently

throughout its lifecycle in the laboratory.

Receipt and Storage

Upon receiving the compound, inspect the container for any damage. Store the container in a
cool, dry, and well-ventilated area, away from incompatible materials such as strong acids and

oxidizing agents.
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Handling and Use

» Preparation: Before handling, ensure all necessary PPE is worn correctly and that you are

working within a designated and properly functioning fume hood.

o Dispensing: Carefully weigh or measure the required amount of the compound. Avoid

generating dust or aerosols.

e Reaction Setup: If the compound is used in a reaction, ensure the setup is secure and

properly ventilated. Be mindful of potential exotherms or gas evolution, especially during

deprotection steps which can release carbon dioxide.[7]

o Post-Reaction: Quench any reactive reagents and work up the reaction in a safe manner.

Disposal Plan

Proper disposal is a critical step in the chemical handling workflow.

Waste Stream

Disposal Procedure

Contaminated Solids

Dispose of contaminated gloves, weigh boats,
and other solid materials in a designated

hazardous waste container.

Liquid Waste

Collect all liquid waste containing Ald-CH2-
PEG3-CH2-Boc in a clearly labeled, sealed, and
appropriate hazardous waste container. Do not

pour down the drain.[5]

Empty Containers

Rinse the original container three times with a
suitable solvent. Collect the rinsate as
hazardous waste. The "empty" container can
then be disposed of according to institutional

guidelines.[8]

Experimental Workflow Diagram

The following diagram illustrates the logical flow for handling Ald-CH2-PEG3-CH2-Boc, from

initial preparation to final disposal.
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Workflow for Handling Ald-CH2-PEG3-CH2-Boc
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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